6-Ethyl-2-methylimidazo[2,1-b]thiazole-5-carboxylic acid

• IUPAC Name: 6-ethyl-2-methylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• InChI: InChI=1S/C9H10N2O2S/c1-3-6-7(8(12)13)11-4-5(2)14-9(11)10-6/h4H,3H2,1-2H3,(H,12,13)
• InChI Key: CQYBCFIZGICZEB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N2C=C(SC2=N1)C)C(=O)O
• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• CAS RN: 1131613-58-5

Description

“6-Ethyl-2-methylimidazo[2,1-b]thiazole-5-carboxylic acid” is a chemical compound with the molecular formula C9H10N2O2S. It has a molecular weight of 210.26. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H10N2O2S/c1-3-13-8(12)7-6(2)10-9-11(7)4-5-14-9/h4-5H,3H2,1-2H3. This code provides a specific string of characters that represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound has a density of 1.4±0.1 g/cm3. It has a molar refractivity of 55.6±0.5 cm3. The compound has 4 hydrogen bond acceptors and 3 freely rotating bonds. Its polar surface area is 72 Å2, and it has a polarizability of 22.0±0.5 10-24cm3. The surface tension of the compound is 50.0±7.0 dyne/cm, and its molar volume is 152.5±7.0 cm3.

Scientific Research Applications

Synthesis and Anticancer Activity

Knoevenagel condensation is a significant reaction for synthesizing α, β‐unsaturated ketones/carboxylic acids, including imidazo[2,1-b]thiazole derivatives. These compounds have shown remarkable anticancer activity by targeting various cancer-related targets such as DNA, microtubules, and kinases. The review by Tokala, Bora, & Shankaraiah (2022) emphasizes the role of Knoevenagel condensation in drug discovery, particularly in developing molecules with pharmacological interest predominantly towards cancer.

Synthetic Utilities for Heterocyclic Compounds

The synthesis of benzimidazoles, quinoxalines, and benzo[1,5]diazepines from o-phenylenediamines, as discussed by Ibrahim (2011), highlights the versatility of heterocyclic compounds synthesis, which can be related to the chemical class of 6-Ethyl-2-methylimidazo[2,1-b]thiazole-5-carboxylic acid.

Biological Importance of Benzothiazoles

Benzothiazole derivatives, including those similar to this compound, have a broad spectrum of biological activities. The review by Rosales-Hernández et al. (2022) covers the chemical aspects of these compounds as potential therapeutic agents and their synthetic methodologies, highlighting their significance in medicinal chemistry.

Ionic Liquids and Biopolymers

The potential of ionic liquids, such as 1-ethyl-3-methylimidazolium acetate, to dissolve biopolymers like cellulose and chitin, as discussed by Ostadjoo et al. (2018) and Heinze et al. (2008), underscores the importance of understanding the toxicity and environmental impact of these compounds for their safe industrial utilization.

Optoelectronic Materials

The synthesis and application of quinazoline derivatives for electronic devices, as reported by Lipunova et al. (2018), demonstrate the value of incorporating heterocyclic compounds into π-extended conjugated systems for creating novel optoelectronic materials.

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with the compound are H302, H315, H319, and H335. The precautionary statements are P261 and P305+P351+P338.